7-Chloro-3-methoxyquinolin-4-ol

• IUPAC Name: 7-chloro-3-methoxy-1H-quinolin-4-one
• InChI: InChI=1S/C10H8ClNO2/c1-14-9-5-12-8-4-6(11)2-3-7(8)10(9)13/h2-5H,1H3,(H,12,13)
• InChI Key: HGKQQHSIEWOSNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CNC2=C(C1=O)C=CC(=C2)Cl
• Molecular Formula: C10H8ClNO2
• Molecular Weight: 209.63 g/mol

Description

7-Chloro-3-methoxyquinolin-4-ol is a chemical compound with the molecular formula C10H8ClNO2. It is a quinoline derivative, a class of compounds that have various applications in medicinal and industrial chemistry.

Synthesis Analysis

The synthesis of quinoline derivatives, including this compound, is a topic of ongoing research. Traditional methods such as the Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach protocols are commonly used. More recently, green synthesis approaches, including metal-free ionic liquid-mediated reactions and ultrasound irradiation reactions, have been explored.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a quinoline core, which is a heterocyclic aromatic compound. The quinoline core is fused with a benzene ring and a pyridine moiety.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight, which is 209.63 g/mol. Other properties such as solubility, melting point, boiling point, and density are not explicitly mentioned in the search results.

Future Directions

The future directions for research on 7-Chloro-3-methoxyquinolin-4-ol and other quinoline derivatives could include the development of more potent and selective inhibitors, the exploration of green synthesis methods, and the investigation of their potential therapeutic applications.